Cas no 1225601-14-8 (1-(2-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1225601-14-8
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 4579060
• PubChem ID: 60769399
• Update Time: 2025-08-03

1-(2-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(2-chlorophenyl)-5-methyl-
• 1-(2-Chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid
• 1-(2-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C11H9ClN2O2/c1-7-6-9(11(15)16)13-14(7)10-5-3-2-4-8(10)12/h2-6H,1H3,(H,15,16)
• InChI Key： LMHZNNNAMBXUPA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2Cl)C(C)=CC(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid

1-(2-Chlorophenyl)-5-Methyl-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

1-(2-Chlorophenyl)-5-Methyl-1H-Pyrazole-3-Carboxylic Acid is a compound with the CAS number 1225601-14-8, representing a unique structure that has garnered attention in various scientific domains. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyrazole ring substituted with a 2-chlorophenyl group and a methyl group at the 5-position, along with a carboxylic acid moiety at the 3-position. These structural elements contribute to its intriguing chemical properties and potential biological activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(2-Chlorophenyl)-5-Methyl-1H-Pyrazole-3-Carboxylic Acid through various methodologies, including microwave-assisted synthesis and catalytic processes. These methods not only enhance the yield but also minimize environmental impact, aligning with the growing demand for sustainable chemical practices. The compound's synthesis has been optimized to ensure high purity, making it suitable for both research and industrial applications.

The biological evaluation of 1-(2-Chlorophenyl)-5-Methyl-1H-Pyrazole-3-Carboxylic Acid has revealed promising results in several areas. In pharmacology, this compound exhibits potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Preclinical studies have demonstrated its efficacy in reducing inflammation in animal models, suggesting its potential as a lead compound for drug development.

In the field of agrochemistry, 1-(2-Chlorophenyl)-5-Methyl-1H-Pyrazole-3-Carboxylic Acid has shown remarkable activity as a fungicide. Its ability to inhibit fungal growth without adversely affecting plant cells makes it a valuable candidate for crop protection. Recent research has focused on understanding its mode of action at the molecular level, shedding light on its interaction with fungal enzymes and cellular processes.

The material science community has also taken interest in this compound due to its unique electronic properties. Studies have explored its application as a building block for functional materials, such as organic semiconductors and sensors. Its ability to form stable coordination complexes with metal ions has opened avenues for its use in catalysis and sensing technologies.

From an environmental perspective, the degradation pathways of 1-(2-Chlorophenyl)-5-Methyl-1H-Pyrazole-3-Carboxylic Acid have been investigated to assess its ecological impact. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in the environment. This finding is crucial for ensuring its safe use in agricultural and industrial settings.

In conclusion, 1-(2-Chlorophenyl)-5-Methyl-1H-Pyrazole-3-Carboxylic Acid (CAS No: 1225601-14-8) stands out as a multifaceted compound with significant potential across diverse scientific disciplines. Its versatile structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in modern chemical research. Continued exploration into its properties and mechanisms will undoubtedly unlock further opportunities for innovation and practical implementation.